Methyl 3-oxo-3-phenylpropanoate
Overview
Description
Methyl 3-oxo-3-phenylpropanoate is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 407764. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemoenzymatic Synthesis
Methyl 3-oxo-3-phenylpropanoate plays a significant role in the chemoenzymatic synthesis of pharmaceutical compounds. For instance, it is utilized in the synthesis of the C-13 side chain analogues of paclitaxel (Taxol), a prominent cancer treatment drug (Hamamoto et al., 2000).
Antimicrobial and Antifungal Applications
This compound has been investigated for its antimicrobial and antifungal properties. After undergoing specific chemical transformations, it has demonstrated potent activities against various bacteria and fungi, highlighting its potential in developing new antimicrobial agents (Fuloria et al., 2009).
Fluorescence Sensing and Dipole Moment Studies
Research has also explored the use of this compound derivatives in fluorescence sensing, particularly for iron(III) ions. These studies are crucial in developing new sensors and understanding molecular interactions at the atomic level (Joshi et al., 2015).
Cross-Coupling Chemical Reactions
The compound is instrumental in cross-coupling chemical reactions, particularly in the arylation and methylation of related organic compounds. This application is vital in the synthesis of complex organic molecules, often used in drug development (Wan et al., 2013).
Enzymatic Resolution
This compound derivatives are used in enzymatic resolution processes. These processes are fundamental in producing optically pure compounds, essential in pharmaceuticals and fine chemicals (Escalante, 2008).
Food Preservation
In the food industry, derivatives of this compound have been explored as potential preservatives for seafood, offering a new approach to extending the shelf life of perishable products (Dai et al., 2016).
Ultrasound in Enzymatic Resolution
The use of ultrasound in the enzymatic hydrolysis of ethyl-3-hydroxy-3-phenylpropanoate, a derivative of this compound, has been studied. This technique can significantly reduce reaction time, demonstrating the compound's role in innovative enzymatic processes (Ribeiro et al., 2001).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
propanoyl benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3/c1-2-9(11)13-10(12)8-6-4-3-5-7-8/h3-7H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZTMCBOPTQHICJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.18 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
614-27-7 | |
Record name | Peplidiforone D | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000614277 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Can Methyl 3-oxo-3-phenylpropanoate be used as a starting material to synthesize complex heterocyclic compounds?
A1: Yes, this compound is a versatile building block in organic synthesis. Research demonstrates its utility in constructing indoloquinolinones, a class of nitrogen-containing heterocyclic compounds. A study employed this compound along with an aryl amine and methoxylamine in a multi-step synthesis. [] The process involved a palladium and copper-mediated oxidative coupling reaction followed by an iodine-mediated intramolecular cyclization, ultimately yielding diversely substituted indoloquinolinones. []
Q2: Is this compound a suitable substrate for asymmetric hydrogenation reactions?
A2: Absolutely. This compound serves as an excellent substrate for asymmetric hydrogenation, a crucial reaction for producing single enantiomers of chiral compounds. Researchers successfully utilized chiral iridium catalysts with spiro pyridine-aminophosphine ligands to achieve highly enantioselective hydrogenation of this compound. [] This reaction yielded the corresponding chiral β-hydroxy ester with impressive enantiomeric excess (up to 99.8% ee) and remarkable catalytic turnover numbers (up to 1,230,000). [] This highlights the potential of using specific catalytic systems with this compound to access important chiral building blocks for pharmaceuticals and other bioactive molecules.
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